2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol

Description

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol is a chemical compound with the molecular formula C11H11F2N3O2 and a molecular weight of 255.22 g/mol . It is also known by other names, including 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol, Fluconazole Diol Impurity, and Fluconazole impurity F . The compound's structure includes a difluorophenyl group and a triazolyl group attached to a propane-1,2-diol backbone .

A similar compound is (2R,3R)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2,3-butanediol, which has the molecular formula C12H13F2N3O2 and a molecular weight of 269.25 g/mol . This compound is also known as Efinaconazole metabolite H2 . Both compounds contain a difluorophenyl group and a 1,2,4-triazole ring, but differ in their carbon backbone structure, with the former being a propane derivative and the latter a butane derivative .

It is important to note that these compounds are intended for laboratory use only and not for use as pharmaceuticals, food, or household products . Using them for purposes outside of research may result in unforeseen consequences, and the manufacturers do not guarantee any outcomes from such use .

• CAS No.: 118689-07-9
• Product Name: 2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
• Molecular Formula: C11H11F2N3O2
• Molecular Weight: 255.22 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-3-(1,2,4-triazol-1-yl)propane-1,2-diol
• Standard InChI: InChI=1S/C11H11F2N3O2/c12-8-1-2-9(10(13)3-8)11(18,5-17)4-16-7-14-6-15-16/h1-3,6-7,17-18H,4-5H2
• Standard InChIKey: BZYVJTMKMDGJRN-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CO)O
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CO)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: Fluconazole Diol Impurity; 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
• PubChem Compound: 10988840
• Last Modified: Aug 15 2023